![molecular formula C27H32N4O4 B2563278 N,N-diethyl-2-{3-[[4-(4-methoxyphenyl)piperazin-1-yl](oxo)acetyl]-1H-indol-1-yl}acetamide CAS No. 872843-71-5](/img/structure/B2563278.png)
N,N-diethyl-2-{3-[[4-(4-methoxyphenyl)piperazin-1-yl](oxo)acetyl]-1H-indol-1-yl}acetamide
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Description
N,N-diethyl-2-{3-[[4-(4-methoxyphenyl)piperazin-1-yl](oxo)acetyl]-1H-indol-1-yl}acetamide is a useful research compound. Its molecular formula is C27H32N4O4 and its molecular weight is 476.577. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several studies have focused on the antimicrobial properties of derivatives related to N,N-diethyl-2-{3-[4-(4-methoxyphenyl)piperazin-1-ylacetyl]-1H-indol-1-yl}acetamide. For instance, Debnath and Ganguly (2015) synthesized and characterized a series of acetamide derivatives, including those structurally similar to the compound , which exhibited promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).
Anticancer Activity
Compounds structurally related to N,N-diethyl-2-{3-[4-(4-methoxyphenyl)piperazin-1-ylacetyl]-1H-indol-1-yl}acetamide have been studied for their potential anticancer properties. A study by Hassan et al. (2021) synthesized a series of acetamide derivatives that demonstrated higher anticancer activity than their precursors and showed potential as antiproliferative candidates (Hassan et al., 2021).
Anticonvulsant and Analgesic Activity
Research by Obniska et al. (2015) into a range of acetamides, including compounds with structural similarities to N,N-diethyl-2-{3-[4-(4-methoxyphenyl)piperazin-1-ylacetyl]-1H-indol-1-yl}acetamide, indicated potential anticonvulsant activity in animal models and significant analgesic activity in mice (Obniska et al., 2015).
Memory Enhancement
Li Ming-zhu (2008) conducted a study on the effects of similar piperazin-1-yl acetamide compounds on memory abilities in mice. This research suggests potential applications in enhancing memory (Li Ming-zhu, 2008).
Tocolytic Activity
Okunrobo and Omonkhelin (2009) synthesized and characterized a compound structurally related to N,N-diethyl-2-{3-[4-(4-methoxyphenyl)piperazin-1-ylacetyl]-1H-indol-1-yl}acetamide, demonstrating significant inhibition of contractions in uterine smooth muscle in rats, indicating potential tocolytic activity (Okunrobo & Omonkhelin, 2009).
Properties
IUPAC Name |
N,N-diethyl-2-[3-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoacetyl]indol-1-yl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C27H32N4O4/c1-4-28(5-2)25(32)19-31-18-23(22-8-6-7-9-24(22)31)26(33)27(34)30-16-14-29(15-17-30)20-10-12-21(35-3)13-11-20/h6-13,18H,4-5,14-17,19H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWNQRQSAELVVFP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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